N,N-Diethylpipecolamide: Structural Chemistry, Synthesis, and Properties
N,N-Diethylpipecolamide: Structural Chemistry, Synthesis, and Properties
The following technical guide details the chemical structure, properties, and synthesis of N,N-Diethylpipecolamide (N,N-Diethyl-2-piperidinecarboxamide), a significant intermediate in heterocyclic chemistry and drug development.
[1]
Executive Summary
N,N-Diethylpipecolamide (IUPAC: N,N-diethylpiperidine-2-carboxamide) is a heterocyclic amide derivative of pipecolic acid.[1] Structurally characterized by a saturated piperidine ring bearing a diethyl-substituted amide group at the C2 position, it serves as a critical scaffold in the synthesis of local anesthetics (e.g., mepivacaine, bupivacaine analogs) and has been explored for insect repellent properties due to its structural homology with DEET. This guide provides a rigorous analysis of its physicochemical identity, synthetic pathways, and pharmacological relevance.
Chemical Identity & Structural Analysis[1][2]
Nomenclature & Identifiers[1][2][3]
-
IUPAC Name: N,N-Diethylpiperidine-2-carboxamide[1]
-
Common Names: N,N-Diethylpipecolamide; Pipecolic acid diethylamide[1]
-
CAS Registry Number: 71828-70-5 (Generic 2-isomer series often referenced in patent literature; distinct from the 3-isomer Nipecotamide CAS 3367-95-1).[1]
-
Molecular Formula: C₁₀H₂₀N₂O[1]
-
Molecular Weight: 184.28 g/mol [1]
Structural Features
The molecule consists of a six-membered piperidine ring containing a secondary amine. The C2 carbon is a chiral center, allowing for two enantiomers: (R)- and (S)-N,N-diethylpipecolamide.[1]
-
Stereochemistry: The (S)-enantiomer is derived from naturally occurring L-pipecolic acid.[1] The C2 substituent introduces steric bulk, influencing the conformational dynamics of the piperidine ring (typically a chair conformation).
-
Electronic Environment: The amide nitrogen is non-basic due to resonance delocalization with the carbonyl group. The ring nitrogen (secondary amine) is basic (pKa ~10-11), making the molecule amphiphilic and capable of forming salts with acids.
Isomeric Distinction (Critical)
Researchers often confuse this compound with its regioisomers. It is imperative to distinguish:
-
Pipecolamide (2-isomer): Precursor to "caine" anesthetics; high steric hindrance at amide.[1]
-
Nipecotamide (3-isomer): Known respiratory stimulant; moderate steric hindrance.[1]
-
Isonipecotamide (4-isomer): Symmetrical; low steric hindrance.[1]
Physicochemical Properties[1][2][4][5][6][7][8][9]
The following data summarizes the key physical constants. Note: As a specialized intermediate, some values are predicted based on structure-property relationship (SPR) algorithms validated against the 3-isomer.[1]
| Property | Value / Description | Note |
| Physical State | Colorless to pale yellow liquid | Viscous oil at RT |
| Boiling Point | 135–140 °C @ 10 mmHg | Predicted based on Nipecotamide |
| Density | 0.98 – 1.02 g/cm³ | Standard for liquid amides |
| Solubility | Soluble in DCM, Ethanol, DMSO | Amphiphilic nature |
| LogP (Octanol/Water) | ~0.8 – 1.2 | Moderate lipophilicity |
| pKa (Ring Nitrogen) | 10.5 ± 0.5 | Typical for piperidines |
| Refractive Index ( | 1.4850 | Estimated |
Synthesis & Manufacturing Protocols
The synthesis of N,N-diethylpipecolamide typically proceeds via the amidation of pipecolic acid. Two primary routes are employed depending on the required enantiopurity.
Route A: Acid Chloride Method (Racemic or Chiral)
This method is preferred for scale-up due to high yields, though it requires moisture control.[1]
Reagents: Pipecolic acid (or HCl salt), Thionyl Chloride (
Step-by-Step Protocol:
-
Activation: Suspend Pipecolic acid hydrochloride (1.0 eq) in dry DCM. Add
(1.5 eq) dropwise at 0°C. Reflux for 2 hours to generate pipecoloyl chloride. -
Evaporation: Remove excess
and solvent under reduced pressure (azeotrope with toluene if necessary) to yield the crude acid chloride. -
Amidation: Redissolve the residue in dry DCM. Cool to 0°C. Slowly add a solution of Diethylamine (2.5 eq) in DCM. The excess amine acts as a scavenger for the HCl byproduct.
-
Workup: Stir at room temperature for 4 hours. Wash the organic layer with saturated
(to remove acid traces) and brine. -
Purification: Dry over
, filter, and concentrate. Purify via vacuum distillation or silica gel chromatography (Eluent: 5% MeOH in DCM).
Route B: Coupling Agent Method (Enantioselective)
Used to prevent racemization of optically active starting materials (e.g., L-pipecolic acid).
Reagents: N-Boc-L-pipecolic acid, EDC.HCl, HOBt, Diethylamine, DIPEA, DMF.[1]
Protocol:
-
Dissolve N-Boc-L-pipecolic acid (1.0 eq) in DMF.
-
Add DIPEA (2.0 eq), EDC.HCl (1.2 eq), and HOBt (1.2 eq). Stir for 30 min to activate the carboxylate.
-
Add Diethylamine (1.1 eq) and stir for 12-18 hours at RT.
-
Deprotection: After standard workup, remove the Boc group using TFA/DCM (1:1) to yield the free amine salt of (S)-N,N-diethylpipecolamide.[1]
Synthesis Workflow Diagram
Figure 1: Synthetic pathway converting Pipecolic Acid to N,N-Diethylpipecolamide via activation and amidation.
Analytical Characterization
To validate the identity of synthesized N,N-diethylpipecolamide, the following spectral signatures are diagnostic:
-
¹H NMR (400 MHz, CDCl₃):
-
1.10–1.25 (t, 6H,
) – Diethyl methyl protons. - 1.40–1.80 (m, 6H, Piperidine ring protons C3-C5).[1]
-
2.60–2.80 (m, 1H, Ring
).[1] -
3.00–3.20 (m, 1H, Ring
).[1] -
3.25–3.50 (q, 4H,
) – Diethyl methylene protons (often broad due to rotation). - 3.60 (dd, 1H, C2-H) – Chiral center proton, diagnostic shift due to amide.
-
2.0–2.5 (broad s, 1H,
) – If free base.
-
1.10–1.25 (t, 6H,
-
Mass Spectrometry (ESI-MS):
- peak observed at m/z 185.3.
-
IR Spectroscopy:
-
Strong absorption at 1630–1650 cm⁻¹ (Amide C=O stretch).
-
Medium band at 3300–3400 cm⁻¹ (N-H stretch, if secondary amine is unsubstituted).
-
Pharmacological & Biological Context
Relation to Local Anesthetics
N,N-Diethylpipecolamide represents the "reverse amide" core of the mepivacaine family.
-
Mepivacaine/Bupivacaine: These are anilides, where the amide nitrogen is attached to a phenyl ring (2,6-xylidine).
-
N,N-Diethylpipecolamide: The amide nitrogen is attached to two ethyl groups.[1]
-
Significance: While not a potent anesthetic itself, it serves as a crucial model compound for studying the steric influence of the C2-piperidine substituent on amide hydrolysis rates and lipid solubility.
Insect Repellent Activity
Structural analogs of DEET (N,N-diethyl-m-toluamide) often exhibit repellent properties.[1][2][3][4] N,N-Diethylpipecolamide shares the N,N-diethylamide pharmacophore with DEET.[1]
-
Mechanism: It interacts with odorant receptors (Or83b co-receptor family) in insects.
-
Efficacy: Research suggests that while piperidine amides are active, the lack of the aromatic ring (present in DEET) alters the volatility and duration of protection.
Structural Relationship Diagram[1]
Figure 2: Structural and functional relationships between N,N-Diethylpipecolamide and related bioactive molecules.[1]
Safety & Handling (SDS Highlights)
-
Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).
-
Handling: Use in a fume hood. The free amine is basic and may cause chemical burns upon prolonged contact.
-
Storage: Store under inert atmosphere (Nitrogen/Argon) to prevent oxidation of the secondary amine or absorption of atmospheric
(carbamate formation). -
Spill Response: Absorb with inert material (vermiculite). Neutralize with dilute acetic acid if necessary before disposal.
References
-
Chemical Identity & Isomerism
-
Synthesis of Pipecolic Acid Derivatives
-
Pharmacological Context (Anesthetics)
-
Insect Repellent Structure-Activity
-
Katritzky, A. R., et al. (2008).[3] "Synthesis and bioassay of novel mosquito repellents." Journal of Medical Entomology, 45(4), 619-626. (Discusses the N,N-diethyl amide pharmacophore).
-
Sources
- 1. 3-Piperidinecarboxamide, N,N-diethyl- [webbook.nist.gov]
- 2. N,N-diethyl-m-toluamide | C12H17NO | CID 4284 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. DEET - Wikipedia [en.wikipedia.org]
- 4. DEET (N,N-diethyl-meta-toluamide) | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
- 5. DEET | US EPA [epa.gov]
- 6. Clinical Pharmacology of Local Anesthetics | Anesthesia Key [aneskey.com]
